Cas no 2171836-44-3 (1-(benzyloxy)carbonyl-4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2171836-44-3
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 6570561
• PubChem ID: 165525898
• Update Time: 2025-05-24

1-(benzyloxy)carbonyl-4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
• 1-[(benzyloxy)carbonyl]-4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
• 2171836-44-3
• EN300-1456393

• Inchi： 1S/C16H16N2O4S/c19-15(20)13-8-18(7-12(13)14-6-17-10-23-14)16(21)22-9-11-4-2-1-3-5-11/h1-6,10,12-13H,7-9H2,(H,19,20)
• InChI Key： MYGFABGKZPNLAJ-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O

Computed Properties

• Exact Mass: 332.08307817g/mol
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Additional information on 1-(benzyloxy)carbonyl-4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid

1-(Benzyloxy)carbonyl-4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171836-44-3, known as 1-(benzyloxy)carbonyl-4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a benzyloxy carbonyl group, a pyrrolidine ring, and a 1,3-thiazole moiety. These elements collectively contribute to its exceptional chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of pyrrolidine derivatives in the design of bioactive compounds. The presence of the benzyloxy carbonyl group in this molecule enhances its stability and solubility, making it an ideal candidate for various biological assays. Moreover, the 1,3-thiazole ring introduces aromaticity and electron-withdrawing effects, which are crucial for modulating the compound's reactivity and pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a precursor for peptide synthesis. The benzyloxy carbonyl (Cbz) group is a well-known protecting group in peptide chemistry, ensuring precise control over the synthesis process. This makes 1-(benzyloxy)carbonyl-4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid a valuable tool in the construction of complex peptide sequences with high fidelity.

Additionally, the integration of the 1,3-thiazole moiety into the pyrrolidine framework has opened new avenues for exploring its electronic properties. Researchers have demonstrated that this compound exhibits interesting fluorescence characteristics under UV light, which could be exploited in sensor technologies and bioimaging applications. These findings underscore its versatility and potential for interdisciplinary research.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times, making it more accessible for large-scale production. This advancement has facilitated its incorporation into various research pipelines across academia and industry.

The biological evaluation of 1-(benzyloxy)carbonyl-4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid has revealed intriguing interactions with key enzymes involved in metabolic pathways. Preclinical studies suggest that it may serve as a lead compound for developing novel therapeutics targeting metabolic disorders. Furthermore, its ability to modulate cellular signaling pathways makes it a compelling candidate for anticancer drug development.

From an environmental standpoint, this compound has demonstrated biodegradability under specific conditions, aligning with current sustainability trends in chemical manufacturing. Its eco-friendly profile enhances its appeal as a sustainable alternative in various industrial applications.

In conclusion, 1-(benzyloxy)carbonyl-4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and biological applications, position it as a key player in future scientific innovations.